(Pt(Mpbba)OAc)2

• CAS No.: 151306-14-8
• Molecular Formula: C46H38N2O8Pt2
• Molecular Weight: 1136.984
• IUPAC Name: 2-(4-methoxyphenyl)imino-1,2-diphenylethanone;platinum(2+);diacetate
• InChI: InChI=1S/2C21H16NO2.2C2H4O2.2Pt/c2*1-24-19-14-12-18(13-15-19)22-20(16-8-4-2-5-9-16)21(23)17-10-6-3-7-11-17;2*1-2(3)4;;/h2*2-8,10-15H,1H3;2*1H3,(H,3,4);;/q2*-1;;;2*+2/p-2
• InChI Key: DVTOMTSVBLMUPW-UHFFFAOYSA-L
• SMILES: CC(=O)[O-].CC(=O)[O-].COC1=CC=C(C=C1)N=C(C2=CC=CC=[C-]2)C(=O)C3=CC=CC=C3.COC1=CC=C(C=C1)N=C(C2=CC=CC=[C-]2)C(=O)C3=CC=CC=C3.[Pt+2].[Pt+2]
• Synonyms: bis(mu-(acetato-O:O/'))bis(N-(4-methoxyphenyl)-alpha-benzoylbenzylideneamine)diplatinum(II)

Description

The compound (Pt(Mpbba)OAc)₂ is a dinuclear platinum(II) complex featuring a "half-lantern" structure, where two platinum centers are bridged by acetate (OAc) ligands. The Mpbba ligand (a hypothetical abbreviation for a methyl-substituted benzimidazole-based ligand) likely coordinates via nitrogen donors, forming a stable square-planar geometry around each Pt center. Structural studies of analogous half-lantern Pt complexes, such as [Pt₂(µ-OAc)₂(η¹-OAc)₂(PPh₃)₂], reveal Pt–Pt distances of ~3.10 Å and significant metal-metal coupling (e.g., $ J $(Pt–Pt') ≈ 1000 Hz in NMR), indicating strong d⁸–d⁸ interactions . These features are critical for applications in catalysis and materials science.

Comparison with Similar Compounds

Research Implications

• Catalysis: The strong Pt–Pt interactions in (Pt(Mpbba)OAc)₂ could enable novel tandem reactions, leveraging both metal centers for multi-step transformations .
• Materials Science : Luminescent properties of Pt complexes are promising for OLEDs, but their quantum yields (~15%) lag behind Ir(III) complexes (~80%) .